Cas no 476-70-0 (Boldine)

Polodine exists in the leaves of peumus boldus Molina, a limonidae plant, and Litsea glutinosa C. B. rob., a Lauraceae plant. Its racemate can be obtained by chemical synthesis< Br>

Boldine structure

Product Name:Boldine

CAS No:476-70-0

Molecular Formula:C₁₉H₂₁NO₄

Molecular Weight:327.3743

MDL:MFCD00135040

CID:37639

PubChem ID:248507

Boldine Properties

Names and Identifiers

- (+)-boldine
- boldine--chloroform
- (6aS)-1,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol
- BOLDINE
- 1,10-Dimethoxy-2,9-dihydroxyaporphine
- 2,9-Dihydroxy-1,10-dimethoxyaporphine
- Boldin
- Boldine chloroform
- EINECS 207-509-9
- Uniboldina
- [ "" ]
- (S)-Boldine
- (S)-(+)-Boldine
- 1,10-Dimethoxy-6a-alpha-aporphine-2,9-diol
- LZJRNLRASBVRRX-ZDUSSCGKSA-N
- 8I91GE2769
- Boldine
- (6AS)-5,6,6A,7-TETRAHYDRO-1,10-DIMETHOXY-6-METHYL-4H-DIBENZO(DE,G)QUINOLINE-2,9-DIOL
- NCGC00017314-01
- Boldine, analytical reference material
- SCHEMBL177550
- A872092
- (S)-1,10-dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol
- C09365
- HY-N6973
- Prestwick_46
- HMS2096H22
- NSC-65689
- 5,6,6a,7-Tetrahydro-1,10-dimethoxy-6-methyl-4H-dibenzo[de,g]quinoline-2,9-diol
- CHEMBL388342
- CHEBI:3148
- s9050
- BOLDINE [WHO-DD]
- 476-70-0
- 1,10-dimethoxy-6aalpha-aporphine-2,9-diol
- Boldine, analytical standard
- Q2070105
- MFCD00135040
- cid_10154
- 6a-alpha-APORPHINE-2,9-DIOL, 1,10-DIMETHOXY-
- NCGC00179547-01
- CAS-476-70-0
- BOLDINE [EP MONOGRAPH]
- 4H-Dibenzo(de,g)quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (6aS)-
- BRN 0094036
- 5-21-06-00118 (Beilstein Handbook Reference)
- 6a.alpha.-Aporphine-2,9-diol, 1,10-dimethoxy-
- 1,10-Dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol, (S)-
- 1ST159059
- HMS2235B04
- NSC 65689
- NS00004847
- UNII-8I91GE2769
- 4H-Dibenzo[de,g]quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (S)-
- ex Peumus boldus
- NCGC00016454-02
- BOLDINE (EP MONOGRAPH)
- ZB1855
- cid_248507
- TNP00245
- NCGC00016454-01
- AKOS015912953
- CCG-208461
- 1,10-DIMETHOXY-6A.ALPHA.-APORPHINE-2,9-DIOL
- BPBio1_000528
- Boldine, European Pharmacopoeia (EP) Reference Standard
- 1,10-Dimethoxy-6a-.alpha.-aporphine-2,9-diol
- 2,6-dihydroxy-3,5-dimethoxyaporphine
- AC-34043
- CS-0013445
- DTXSID40883394
- 4H-Dibenzo[de,g]quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (6aS)-
- (+)-(S)-Boldine
- BSPBio_000480
- Aprophine alkaloid
- AS-17759
- SMR001233248
- 6aalpha-Aporphine-2,9-diol, 1,10-dimethoxy-
- BOLDINE [MI]
- BDBM50202318
- Prestwick3_000600
- BRD-K03440695-001-02-6
- 4H-Dibenzo(de,g)quinoline-2,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (S)-
- MLS002153899
- KBio3_001757
- Prestwick0_000600
- BRD-A44966919-001-09-8
- MEGxp0_001692
- NCGC00017314-03
- NCGC00178611-01
- NSC65689
- KBio2_004172
- Spectrum2_000595
- Spectrum4_001888
- SY232625
- NCGC00017314-02
- NCGC00095964-02
- AKOS015964955
- NCGC00017314-08
- DTXSID90871665
- 55056-93-4
- NCGC00095964-01
- Spectrum_001124
- SpecPlus_000519
- SDCCGMLS-0066945.P001
- SR-01000758928-5
- MLS000736729
- KBioGR_002420
- CCG-38516
- KBio1_001559
- CHEBI:95169
- NCGC00178611-02
- SPECTRUM1500862
- SPBio_000470
- KBio2_001604
- Prestwick1_000600
- CHEMBL1321247
- Spectrum3_000719
- HMS3372F12
- NCGC00017314-05
- SR-01000758928-6
- HMS1569H22
- BRD-A44966919-001-04-9
- DivK1c_006615
- Spectrum5_000516
- NCI60_019674
- 4H-Dibenzo[de,9-diol, 5,6,6a,7-tetrahydro-1,10-dimethoxy-6-methyl-, (S)-
- 6a.alpha.-Aporphine-2, 1,10-dimethoxy-
- ACon1_002196
- HMS2270O15
- Oprea1_772115
- KBioSS_001604
- MLS000876773
- NCGC00017314-04
- SR-01000758928
- Prestwick2_000600
- SMP1_000047
- SPBio_002699
- SMR000440559
- SCHEMBL177549
- KBio2_006740
- Q27166971
- 1,10-Dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol
- BSPBio_002537
- d-Boldine
- (-)-Boldine
- (9S)-4,16-dimethoxy-10-methyl-10-azatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadeca-1(16),2,4,6,13(17),14-hexaene-5,15-diol
- +Expand
- MDL： MFCD00135040
- InChIKey： LZJRNLRASBVRRX-ZDUSSCGKSA-N
- Inchi： 1S/C19H21NO4/c1-20-5-4-10-7-15(22)19(24-3)18-12-9-16(23-2)14(21)8-11(12)6-13(20)17(10)18/h7-9,13,21-22H,4-6H2,1-3H3/t13-/m0/s1
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C([H])([H])N(C([H])([H])[H])[C@@]3([H])C([H])([H])C4=C([H])C(=C(C([H])=C4C1=C32)OC([H])([H])[H])O[H])O[H]
- BRN： 0094036

Computed Properties

Exact Mass: 327.147058g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 327.147058g/mol
Monoisotopic Mass: 327.147058g/mol
Topological Polar Surface Area: 62.2Å²
Heavy Atom Count: 24
Complexity: 461
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 105
Surface Charge: 0
Molecular Weight: 327.4

Experimental Properties

LogP: 2.80500
PSA: 62.16000
Merck: 13,1316
Refractive Index: 1.5000 (estimate)
Boiling Point: 529.3°C at 760 mmHg
Melting Point: 162-164 ºC
Flash Point: 273.9 °C
Color/Form: Powder
Solubility: Soluble in ethanol, chloroform, dilute acid, slightly soluble in water, ether.
Density: 1.2223 (rough estimate)

Boldine Security Information

RTECS：CE0750000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S1; S20; S24/25; S45; S36; S26
Packing Group：III
Packing Group：III
Risk Phrases：R22
Hazard Level：6.1(b)
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1544
Hazard Statement： H302
Warning Statement： P301+P312+P330
Storage Condition：Store at room temperature, 2-8 ℃ is better
PackingGroup：III
Risk Phrases： R22
Signal Word：Warning
HazardClass：6.1(b)

Boldine Customs Data

HS CODE：29399990

Boldine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEZ8-5mg	Boldine	476-70-0	99%	5mg	$63.00	2024-05-01
A2B Chem LLC	AG25140-5mg	Boldine	476-70-0	98%(HPLC)	5mg	$22.00
Aaron	AR00DF7K-5mg	Boldine	476-70-0		5mg	$144.00
abcr	AB165476-100 mg	Boldine; .	476-70-0		100 mg	€144.40	2023-07-20
ChemFaces	CFN98718-20mg	Boldine	476-70-0	>=98%	20mg	$198
ChemScence	CS-0013445-5mg	Boldine	476-70-0	99.68%	5mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0279-100mg	Boldine	476-70-0	98%	100mg	$75	2021-12-27
ChromaDex Standards	ASB-00002345-100-100mg	BOLDINE	476-70-0		100mg	$70.00
eNovation Chemicals LLC	Y1238492-100mg	Boldine	476-70-0	98%(HPLC)	100mg	$185	2024-06-06
MedChemExpress	HY-N6973-5mg	Boldine	476-70-0	99.57%	5mg	￥400	2024-07-24

Boldine Suppliers

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

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Sichuan Jingcuibio Biotechnology CO.,LTD

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(CAS:476-70-0)

MR./MRS.:CHANG JING LI

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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(CAS:476-70-0)

MR./MRS.:LU ZHONG HUA

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Chengdu RefMedic Biotech Co Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Boldine Related Literature

1. Biosynthesis of the alkaloid boldine

Shobha Tewari,Dewan S. Bhakuni,Randhir S. Kapil J. Chem. Soc. Chem. Commun. 1974 940
2. Anti-osteoporosis effects and regulatory mechanism of Lindera aggregata based on network pharmacology and experimental validation

Furong Wang,Pengze Rong,Juan Wang,Xiao Yu,Na Wang,Shengyu Wang,Zikai Xue,Junnan Chen,Wenlong Meng,Xin Peng Food Funct. 2022 13 6419
3. An integrated approach for mixture analysis using MS and NMR techniques

Stefan Kuhn,Simon Colreavy-Donnelly,Juliana Santana de Souza,Ricardo Moreira Borges Faraday Discuss. 2019 218 339
4. Structure–antioxidant activity relationships in boldine and glaucine: a DFT study

Alejandro Vásquez-Espinal,Osvaldo Ya?ez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem. 2021 45 590
5. Preparative separation of alkaloids from Litsea cubeba using combined applications of pH-zone-refining and high-speed counter-current chromatography

Changlei Sun,Jia Li,Daijie Wang,Jinqian Yu,Xiao Wang,Luqi Huang RSC Adv. 2015 5 75831
6. Preparative separation of alkaloids from Litsea cubeba using combined applications of pH-zone-refining and high-speed counter-current chromatography

Changlei Sun,Jia Li,Daijie Wang,Jinqian Yu,Xiao Wang,Luqi Huang RSC Adv. 2015 5 75831
7. Usage of supercritical fluid techniques to obtain bioactive alkaloid-rich extracts from cherimoya peel and leaves: extract profiles and their correlation with antioxidant properties and acetylcholinesterase and α-glucosidase inhibitory activities

Oscar Galarce-Bustos,Ma Teresa Fernández-Ponce,Antonio Montes,Clara Pereyra,Lourdes Casas,Casimiro Mantell,Mario Aranda Food Funct. 2020 11 4224
8. Biosynthesis of boldine (1,10-dimethoxy-6aα-aporphine-2,9-diol)

Dewan S. Bhakuni,Shobha Tewari,Randhir S. Kapil J. Chem. Soc. Perkin Trans. 1 1977 706
9. Synthesis of fluorescent nitrogen-doped carbon dots from dried shrimps for cell imaging and boldine drug delivery system

Stephanie L. D'souza,Balaji Deshmukh,Jigna R. Bhamore,Karuna A. Rawat,Nibedita Lenka,Suresh Kumar Kailasa RSC Adv. 2016 6 12169
10. Usage of supercritical fluid techniques to obtain bioactive alkaloid-rich extracts from cherimoya peel and leaves: extract profiles and their correlation with antioxidant properties and acetylcholinesterase and α-glucosidase inhibitory activities

Oscar Galarce-Bustos,Ma Teresa Fernández-Ponce,Antonio Montes,Clara Pereyra,Lourdes Casas,Casimiro Mantell,Mario Aranda Food Funct. 2020 11 4224
11. Lauraceae alkaloids

Dayana Lacerda Custódio,Valdir Florêncio da Veiga Junior RSC Adv. 2014 4 21864

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